Cas no 2386475-28-9 (2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid)

2-(tert-Butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid is a bicyclic amino acid derivative featuring both a tert-butoxycarbonyl (Boc) protecting group and a hydroxymethyl functional group. This compound is of interest in synthetic organic chemistry and medicinal chemistry due to its rigid bicyclic scaffold, which can impart conformational constraints in peptide design. The Boc group enhances stability during synthetic manipulations, while the hydroxymethyl moiety offers a handle for further functionalization. Its unique structure makes it a valuable intermediate for the development of peptidomimetics, bioactive molecules, and constrained analogs. The compound’s stereochemistry and functional group compatibility further broaden its utility in targeted synthesis applications.
2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid structure
2386475-28-9 structure
Product Name:2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
CAS No:2386475-28-9
MF:C12H19NO5
MW:257.282963991165
CID:6399719
PubChem ID:156704513
Update Time:2025-08-02

2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
    • 2-Azabicyclo[2.1.1]hexane-1,2-dicarboxylic acid, 4-(hydroxymethyl)-, 2-(1,1-dimethylethyl) ester
    • 2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-aza bicyclo[2.1.1]hexane-1-carboxylic acid
    • 2-(tert-Butoxycarbonyl)-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
    • EN300-37160712
    • 2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
    • 2386475-28-9
    • EN300-22895958
    • Inchi: 1S/C12H19NO5/c1-10(2,3)18-9(17)13-6-11(7-14)4-12(13,5-11)8(15)16/h14H,4-7H2,1-3H3,(H,15,16)
    • InChI Key: CUOXOHBPFDXALG-UHFFFAOYSA-N
    • SMILES: OCC12CN(C(=O)OC(C)(C)C)C(C(=O)O)(C1)C2

Computed Properties

  • Exact Mass: 257.12632271g/mol
  • Monoisotopic Mass: 257.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 87.1Ų

2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37160712-0.05g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
0.05g
$996.0 2025-03-18
Enamine
EN300-37160712-0.1g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
0.1g
$1043.0 2025-03-18
Enamine
EN300-37160712-0.25g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
0.25g
$1090.0 2025-03-18
Enamine
EN300-37160712-0.5g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
0.5g
$1137.0 2025-03-18
Enamine
EN300-37160712-1.0g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
1.0g
$1185.0 2025-03-18
Enamine
EN300-37160712-2.5g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
2.5g
$2324.0 2025-03-18
Enamine
EN300-37160712-5.0g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
5.0g
$3438.0 2025-03-18
Enamine
EN300-37160712-10.0g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95.0%
10.0g
$5099.0 2025-03-18
Enamine
EN300-22895958-0.05g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95%
0.05g
$275.0 2024-06-20
Enamine
EN300-22895958-0.1g
2-[(tert-butoxy)carbonyl]-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
2386475-28-9 95%
0.1g
$410.0 2024-06-20

Additional information on 2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

Research Briefing on 2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2386475-28-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic scaffolds in drug discovery. Among these, 2-(tert-butoxy)carbonyl-4-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS: 2386475-28-9) has emerged as a promising compound due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in pharmaceutical development.

The compound's bicyclic structure, featuring an azabicyclo[2.1.1]hexane core, provides a rigid framework that is advantageous for targeting specific biological pathways. Recent studies have demonstrated its utility as a building block for peptidomimetics and small-molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its incorporation into protease inhibitors, where the hydroxymethyl group facilitates interactions with enzyme active sites. The tert-butoxycarbonyl (Boc) protecting group further enhances the compound's stability during synthetic procedures.

Synthetic routes to 2386475-28-9 have been optimized in recent years, with a focus on enantioselective methods. A 2024 study in Organic Letters describes a catalytic asymmetric [2+2] cycloaddition approach that yields the bicyclic core with >95% ee. This advancement addresses previous challenges in accessing optically pure forms of the compound, which is critical for its application in chiral drug candidates. The study also notes the compound's stability under physiological conditions, making it suitable for in vivo studies.

Biological evaluations of derivatives containing this scaffold have shown promising results across multiple therapeutic areas. In oncology research, analogs of 2386475-28-9 have demonstrated selective inhibition of histone deacetylases (HDACs), with particular potency against HDAC6 (IC50 = 12 nM in recent cell-based assays). The hydroxymethyl moiety appears crucial for this activity, as demonstrated by structure-activity relationship (SAR) studies. Additionally, its application in central nervous system (CNS) drug discovery is being explored due to the compound's ability to cross the blood-brain barrier, as evidenced by recent pharmacokinetic studies in rodent models.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in novel drug formulations. One notable application is its incorporation into PROTAC (proteolysis targeting chimera) molecules, where the rigid bicyclic structure serves as an optimal linker between target-binding and E3 ligase-recruiting moieties. Early-stage clinical trials are anticipated within the next two years for compounds derived from this scaffold.

Future research directions for 2386475-28-9 include further exploration of its conformational constraints in peptide mimicry and expansion of its utility in targeted protein degradation strategies. The compound's versatility and demonstrated biological activity position it as a valuable tool in medicinal chemistry, with potential applications ranging from anticancer therapies to neurodegenerative disease treatments. Continued investigation of its physicochemical properties and in vivo behavior will be essential for translating this scaffold into clinically viable therapeutics.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd